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Compound of Interest

Compound Name: 4-Amino-2-bromobenzaldehyde

Cat. No.: B2458091

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment and Chemical Profile of 4-
Amino-2-bromobenzaldehyde

A thorough understanding of the chemical's properties is the bedrock of its safe handling and
disposal. 4-Amino-2-bromobenzaldehyde is a substituted aromatic compound with functional
groups that dictate its reactivity and hazard profile.

Property Value Source
CAS Number 655248-57-0 [1][2]
Molecular Formula C7HeBrNO [1]
Molecular Weight 200.04 g/mol [1]
Appearance Solid [3]
Melting Point 148 °C [1]
Boiling Point ~324.9 °C (Predicted) [1]

Keep in dark place, Inert
Storage atmosphere, Store in freezer, [1]
under -20°C
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Hazard Identification:

Based on available Safety Data Sheets (SDS) for 4-Amino-2-bromobenzaldehyde and
structurally similar compounds, the primary hazards include:

Skin Irritation (H315): Causes skin irritation upon contact.[3][4]

Serious Eye Irritation (H319): Causes serious eye irritation.[3][4]

Respiratory Irritation (H335): May cause respiratory irritation if inhaled.[3][4]

Harmful if Swallowed (H302): Acute oral toxicity.[3]

The presence of a halogen (bromine) classifies this compound as a halogenated organic
compound, necessitating specific disposal protocols to prevent environmental harm.[5]

Personal Protective Equipment (PPE) and Safe
Handling

Prior to handling 4-Amino-2-bromobenzaldehyde for any purpose, including disposal, the
following PPE is mandatory:

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Nitrile rubber gloves. Always inspect gloves prior to use and use proper
glove removal technique.

» Body Protection: A lab coat or chemical-resistant apron.

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood. If dusts are generated, a NIOSH-approved respirator is required.

Handling Precautions:
e Avoid contact with skin and eyes.[6]

e Avoid formation of dust and aerosols.[6]
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e Do not eat, drink, or smoke when using this product.
e Wash hands thoroughly after handling.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and
contamination.

Small Spills:

e Evacuate and Ventilate: Ensure the area is well-ventilated, and restrict access to non-
essential personnel.

o Don PPE: Wear the appropriate PPE as outlined in Section 2.

o Containment: Gently cover the spill with an inert absorbent material such as vermiculite, dry
sand, or earth.

o Collection: Carefully sweep up or vacuum the absorbed material and place it into a suitable,
labeled container for hazardous waste disposal. Do not create dust.

o Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and
collect the cleaning materials as hazardous waste.

Large Spills:

o Evacuate Immediately: Evacuate the laboratory and alert your institution's Environmental
Health and Safety (EHS) department.

« |solate the Area: Close the doors to the affected area and prevent entry.

o Await Professional Assistance: Do not attempt to clean up a large spill without specialized
training and equipment.

Disposal Procedures for 4-Amino-2-
bromobenzaldehyde
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There are two primary pathways for the disposal of 4-Amino-2-bromobenzaldehyde. The
choice of pathway depends on institutional policies, waste volumes, and laboratory capabilities.

Pathway A: Direct Disposal as Hazardous Waste
(Recommended)

This is the most straightforward and universally compliant method for the disposal of 4-Amino-
2-bromobenzaldehyde.

Step-by-Step Protocol:

e Segregation: Collect all waste containing 4-Amino-2-bromobenzaldehyde, including
contaminated consumables (e.g., weighing paper, pipette tips) and rinsates, in a dedicated,
clearly labeled hazardous waste container. This is a halogenated organic waste and must be
segregated from non-halogenated waste streams.[5]

» Container Selection: Use a container that is compatible with the chemical. The original
product container is often a good choice. The container must be in good condition and have
a secure, tight-fitting lid.

o Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name
"4-Amino-2-bromobenzaldehyde,” and any other information required by your institution's
EHS department.

o Storage: Store the sealed waste container in a designated, well-ventilated satellite
accumulation area, away from incompatible materials such as strong oxidizing agents.[6]

o Collection: Arrange for the collection of the hazardous waste through your institution's EHS
office for final disposal, which will typically involve high-temperature incineration by a
licensed waste management facility.
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Laboratory Procedure
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Disposal of
4-Amino-2-bromobenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Amino-2-bromobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2458091#4-amino-2-bromobenzaldehyde-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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